Cas no 2138409-55-7 (4-(aminomethyl)-3-methyl-N-(propan-2-yl)piperidine-1-carboxamide)

• Product Name: 4-(aminomethyl)-3-methyl-N-(propan-2-yl)piperidine-1-carboxamide
• CAS No: 2138409-55-7
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 5611706
• PubChem ID: 165486659
• Update Time: 2025-10-29

4-(aminomethyl)-3-methyl-N-(propan-2-yl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-3-methyl-N-(propan-2-yl)piperidine-1-carboxamide
• 2138409-55-7
• EN300-841483

• Inchi： 1S/C11H23N3O/c1-8(2)13-11(15)14-5-4-10(6-12)9(3)7-14/h8-10H,4-7,12H2,1-3H3,(H,13,15)
• InChI Key： XOQMISMCVSCLSB-UHFFFAOYSA-N
• SMILES： O=C(NC(C)C)N1CCC(CN)C(C)C1

Computed Properties

• Exact Mass: 213.184112366g/mol
• Monoisotopic Mass: 213.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.4Ų

Additional information on 4-(aminomethyl)-3-methyl-N-(propan-2-yl)piperidine-1-carboxamide

4-(Aminomethyl)-3-methyl-N-(propan-2-yl)piperidine-1-carboxamide: A Comprehensive Overview

The compound with CAS No. 2138409-55-7, known as 4-(aminomethyl)-3-methyl-N-(propan-2-yl)piperidine-1-carboxamide, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule belongs to the class of piperidine derivatives, which are widely studied for their role in drug discovery and material science.

Piperidine derivatives have long been recognized for their versatility in organic synthesis, particularly in the development of bioactive compounds. The 4-(aminomethyl)-3-methyl-N-(propan-2-yl)piperidine-1-carboxamide structure incorporates a piperidine ring with strategically placed substituents, including an aminomethyl group at the 4-position, a methyl group at the 3-position, and an N-propan-2-yl carboxamide moiety at the 1-position. These substituents contribute to the molecule's stability, solubility, and bioavailability, making it a promising candidate for various applications.

Recent studies have highlighted the potential of 4-(aminomethyl)-3-methyl-N-(propan-2-yl)piperidine-1-carboxamide in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and absorption. This property is particularly valuable in the development of oral medications where poor solubility often poses a significant challenge.

In addition to its pharmacological applications, 4-(aminomethyl)-3-methyl-N-(propan-2-yl)piperidine-1-carboxamide has shown promise in materials science. Its unique molecular architecture makes it a potential candidate for use in polymer synthesis, where it can serve as a building block for creating advanced materials with tailored properties such as improved mechanical strength or thermal stability.

The synthesis of 4-(aminomethyl)-3-methyl-N-(propan-2-yl)piperidine-1-carboxamide involves a multi-step process that typically begins with the preparation of the piperidine ring followed by functionalization at specific positions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

Moreover, computational studies have provided deeper insights into the molecular interactions of 4-(aminomethyl)-3-methyl-N-(propan-2-yl)piperidine-1-carboxamide, revealing its potential as an inhibitor of certain enzymes or receptors involved in disease pathways. These findings underscore its potential role in therapeutic interventions for conditions such as cancer, inflammation, and neurodegenerative diseases.

In conclusion, 4-(aminomethyl)-3-methyl-N-(propan-2-yl)piperidine-1-carboxamide represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent research advancements, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new properties and uses, this compound is poised to make significant contributions to scientific progress.